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Compound of Interest

Compound Name: 2-Cyanothiazole

Cat. No.: B074202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key suppliers,
and technical data for 2-Cyanothiazole. It is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and other scientific
research leveraging this compound.

Introduction to 2-Cyanothiazole

2-Cyanothiazole is a heterocyclic compound incorporating a thiazole ring substituted with a
nitrile group. This functional group arrangement makes it a versatile building block in organic
synthesis, particularly in the development of pharmaceutical agents and other biologically
active molecules. The thiazole scaffold is a privileged structure in medicinal chemistry,
appearing in numerous approved drugs. The cyano group can be readily converted into other
functional groups, such as amines or carboxylic acids, providing a handle for further molecular
elaboration.

Commercial Availability and Key Suppliers

2-Cyanothiazole is commercially available from several chemical suppliers, catering to a range
of research and development needs from small-scale laboratory quantities to bulk orders. The
typical purity offered is around 95% or higher.

Table 1: Prominent Commercial Suppliers of 2-Cyanothiazole
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Product .
. . Available
Supplier Name/Number  Purity . CAS Number
Quantities
(Example)

Thermo Scientific

2-Cyanothiazole,
95%

>94.0% (HPLC)

250 mg, 1 g[1][2]

1452-16-0[1][3]

Chemicals [1]
(H63425.03)[1]
_ _ 2-Cyanothiazole
Sigma-Aldrich - )
L ) (BLD Not specified Inquire 1452-16-0
(MilliporeSigma)
Pharmatech)
MedchemExpres  2-Cyanothiazole N ] N
Not specified Inquire Not specified
s (HY-W003625)[4]
ChemicalBook 2-Cyanothiazole Not specified Inquire 1452-16-0[5]

Note: Availability and pricing are subject to change. It is recommended to visit the supplier's
website for the most current information.

Technical Data

A summary of the key chemical and physical properties of 2-Cyanothiazole is provided below.
This data is essential for experimental design, safety considerations, and analytical
characterization.

Table 2: Physicochemical Properties of 2-Cyanothiazole
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Property Value Source
Molecular Formula C4H2N2S [11[3]
Molecular Weight 110.134 g/mol [3]

CAS Number 1452-16-0 [1][3]
IUPAC Name 1,3-thiazole-2-carbonitrile [11[3]
SMILES N#CC1=NC=CS1 [11[3]

ZIRGWUZHKJIDYKT-
InChl Key [1][3]
UHFFFAOYSA-N

Appearance Solid [6]

Solubility Slightly soluble in water.[2] [2]

Store in a cool, dry place in a
N tightly closed container with
Storage Conditions o [2]
adequate ventilation. Store

away from oxidizing agents.[2]

Experimental Protocols: Synthesis of 2-
Cyanothiazole

While specific application protocols are often developed in-house by research organizations,
several synthetic routes to 2-Cyanothiazole have been reported in the scientific literature.
Below are summaries of two distinct approaches.

Synthesis from Cyanogen Gas and a Dithiane Precursor

A reported method describes the synthesis of 2-Cyanothiazole from the reaction of 1,4-
dithiane-2,5-diol with cyanogen gas ((CN)2).[7][8] This process proceeds through a partially
saturated intermediate, 4-hydroxy-4,5-dihydrothiazole-2-carbonitrile.[7]

Experimental Workflow:
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e Generation of Cyanogen Gas: Cyanogen gas is typically generated in a laboratory setting by
the thermal decomposition of metal cyanides or the oxidation of sodium cyanide (NaCN) with
copper sulfate (CuS0Oa).[7] Acommon procedure involves the dropwise addition of an
agueous solution of NaCN to a heated aqueous solution of CuSOa.[7][8]

o Reaction with Dithiane: The generated cyanogen gas is then reacted with 1,4-dithiane-2,5-
diol in a suitable solvent, such as ethanol, in the presence of a base like N,N-
diisopropylethylamine (DIPEA).[7][8]

o Dehydration: The resulting intermediate is dehydrated using a reagent such as trimethylsilyl
chloride to yield 2-Cyanothiazole.[7]
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Caption: Synthesis of 2-Cyanothiazole from a Dithiane Precursor.
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Synthesis from a Bromo Precursor via Sandmeyer and
Substitution Reactions

Another common approach to synthesizing 2-Cyanothiazole involves the conversion of a more
readily available thiazole derivative.[7]

Logical Workflow:

o Starting Material: The synthesis typically begins with a readily available starting material like
2-aminothiazole.

o Sandmeyer Reaction: The amino group of 2-aminothiazole is converted to a bromo group via
a Sandmeyer reaction, yielding 2-bromothiazole.

o Cyanation: The 2-bromothiazole is then subjected to a cyanation reaction to replace the
bromine atom with a nitrile group. This can be achieved through methods such as a copper-
catalyzed coupling with ferricyanide.[7]

2-Aminothiazole Sandmeyer Reaction 2-Bromothiazole Cyanation 2-Cyanothiazole
(e.g., Copper-catalyzed)

Click to download full resolution via product page

Caption: Synthetic Pathway to 2-Cyanothiazole from a Bromo Precursor.

Role in Drug Discovery

The 2-aminothiazole moiety, a close structural relative of 2-cyanothiazole and a potential
synthetic precursor, is recognized as a privileged structure in drug discovery.[9][10] Derivatives
of 2-aminothiazole have demonstrated a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory properties.[11][12][13] The 2-cyanothiazole
scaffold serves as a key intermediate for accessing a diverse array of substituted thiazoles for
screening in drug discovery programs. The nitrile group can be a crucial pharmacophoric
element or a versatile synthetic handle for library generation.

Safety and Handling
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As with any chemical reagent, it is imperative to consult the Safety Data Sheet (SDS) provided
by the supplier before handling 2-Cyanothiazole. Standard laboratory safety practices,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat, should be strictly followed. Work should be conducted in a well-ventilated area or a
fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2-
Cyanothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074202#commercial-availability-and-suppliers-of-2-
cyanothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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